Cas no 21532-04-7 (bis(methylsulfanyl)-4H-1,2,4-triazol-4-amine)

• Product Name: bis(methylsulfanyl)-4H-1,2,4-triazol-4-amine
• CAS No: 21532-04-7
• MF: C₄H₈N₄S₂
• MW: 176.263116836548
• MDL: MFCD00196776
• CID: 1401947
• PubChem ID: 210705
• Update Time: 2025-09-24

bis(methylsulfanyl)-4H-1,2,4-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-bis(methylsulfanyl)-4H-1,2,4-triazol-4-amine
• 3,5-Bis-methylsulfanyl-[1,2,4]triazol-4-ylamine
• 4H-1,2,4-triazol-4-amine, 3,5-bis(methylthio)-
• 3,5-bis(methylsulfanyl)-1,2,4-triazol-4-amine
• 21532-04-7
• GSABSZTWRUBPBN-UHFFFAOYSA-N
• 4-Amino-3,5-dimethylmercapto-1,2,4-triazole
• STK766341
• 3,5-Bis(methylsulfanyl)-4H-1,2,4-triazol-4-amine #
• 4-amino-3,5-bis(methylsulfanyl)-4h-1,2,4-triazole
• EN300-345246
• CS-0246862
• 4H-1,2,4-Triazole, 4-amino-3,5-dimethylthio-
• SR-01000535857-1
• G40159
• BIS(METHYLSULFANYL)-1,2,4-TRIAZOL-4-AMINE
• SR-01000535857
• 3,5-Bis(methylthio)-4H-1,2,4-triazol-4-amine
• Bis(methylsulfanyl)-4H-1,2,4-triazol-4-amine
• 4H-1,2,4-Triazol-4-amine, 3,5-dimethylthio-
• DTXSID60175869
• AKOS001731207
• bis(methylsulfanyl)-4H-1,2,4-triazol-4-amine

• MDL： MFCD00196776
• Inchi： 1S/C4H8N4S2/c1-9-3-6-7-4(10-2)8(3)5/h5H2,1-2H3
• InChI Key： GSABSZTWRUBPBN-UHFFFAOYSA-N
• SMILES： S(C)C1=NN=C(N1N)SC

Computed Properties

• Exact Mass: 176.01924
• Monoisotopic Mass: 176.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.56
• Boiling Point: 402.9°C at 760 mmHg
• Flash Point: 197.5°C
• Refractive Index: 1.745
• PSA: 56.73